8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid

• IUPAC Name: 8-bromo-3-oxobenzo[f]chromene-2-carboxylic acid
• InChI: InChI=1S/C14H7BrO4/c15-8-2-3-9-7(5-8)1-4-12-10(9)6-11(13(16)17)14(18)19-12/h1-6H,(H,16,17)
• InChI Key: JDIGKEZULOGALK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C=C(C(=O)O3)C(=O)O)C=C1Br
• Molecular Formula: C14H7BrO4
• Molecular Weight: 319.11 g/mol

Description

8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties, particularly against breast cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of the disease.

Mechanism of Action

The mechanism of action of 8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid involves its ability to inhibit certain enzymes and proteins in the body. For example, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It has also been shown to inhibit the activity of certain kinases, which are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid has a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells, as well as to reduce the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid in lab experiments is its potential as a therapeutic agent for cancer and Alzheimer's disease. Another advantage is its ability to selectively target certain enzymes and proteins in the body. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on 8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid. One area of research is the development of more potent and selective inhibitors of acetylcholinesterase for the treatment of Alzheimer's disease. Another area of research is the development of novel anti-cancer agents that target specific kinases or other proteins involved in the growth and proliferation of cancer cells. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in vivo, as well as its potential for use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of 8-bromo-3-oxo-3H-benzo[f]chromene-2-carboxylic acid involves the condensation of 4-bromo-3-formylcoumarin with malonic acid in the presence of a catalyst such as piperidine. The resulting product is then treated with acid to yield the final compound.